Cas no 65182-98-1 (N-(2,4-Dichloro-5-methoxyphenyl)acetamide)

• Product Name: N-(2,4-Dichloro-5-methoxyphenyl)acetamide
• CAS No: 65182-98-1
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 501436
• PubChem ID: 14593783
• Update Time: 2025-05-20

N-(2,4-Dichloro-5-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,4-dichloro-5-methoxyphenyl)-
• N-(2,4-Dichloro-5-methoxyphenyl)acetamide
• 4',6'-Dichloro-m-acetanisidide
• CS-0454607
• 4L-311S
• Acetamide, N-(2,4-dichloro-5-methoxyphenyl)-
• AKOS015890766
• m-Acetanisidide, 4',6'-dichloro-
• 2,4-Dichloro-5-methoxyacetanilide
• DTXSID80561982
• SCHEMBL9730411
• CTRIHOCZGTYVOA-UHFFFAOYSA-N
• A8858
• MFCD17014778
• P98Z4RSG5D
• 65182-98-1
• 24Dichloro-5methoxyacetanilide
• FT-0687619
• Bosutinib Impurity 17
• G71506
• DB-361034

• Inchi： 1S/C9H9Cl2NO2/c1-5(13)12-8-4-9(14-2)7(11)3-6(8)10/h3-4H,1-2H3,(H,12,13)
• InChI Key： CTRIHOCZGTYVOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1NC(C)=O)OC)Cl

Computed Properties

• Exact Mass: 233.00117
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.373
• Melting Point: 158-159 ºC
• Boiling Point: 207.9±20.0 °C at 760 mmHg
• Flash Point: 82.3±14.4 °C
• Refractive Index: 1.583
• PSA: 38.33
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

N-(2,4-Dichloro-5-methoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(2,4-Dichloro-5-methoxyphenyl)acetamide

Comprehensive Overview of N-(2,4-Dichloro-5-methoxyphenyl)acetamide (CAS No. 65182-98-1)

N-(2,4-Dichloro-5-methoxyphenyl)acetamide, with the CAS number 65182-98-1, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of arylacetamides, which are known for their diverse biological activities. The presence of dichloro and methoxy substituents on the phenyl ring enhances its reactivity and potential applications in drug discovery and crop protection formulations.

In recent years, the demand for N-(2,4-Dichloro-5-methoxyphenyl)acetamide has surged due to its role as a key intermediate in synthesizing novel antimicrobial agents and herbicides. Researchers are particularly interested in its mechanism of action, which involves targeting specific enzymatic pathways in pathogens and weeds. This aligns with the growing global focus on sustainable agriculture and antibiotic resistance, making it a hotspot in scientific literature and patent filings.

The compound's molecular structure (C₉H₉Cl₂NO₂) features a unique combination of electron-withdrawing and electron-donating groups, enabling selective interactions with biological targets. Its lipophilicity and stability under physiological conditions have prompted investigations into its potential as a prodrug candidate. These properties are frequently discussed in forums addressing drug delivery optimization and green chemistry principles.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS 65182-98-1. Recent advancements in computational chemistry have further enabled predictive modeling of its derivatives, addressing queries about structure-activity relationships (SAR) in online scientific communities. This integration of experimental and theoretical approaches reflects the compound's relevance in precision medicine and materials science innovations.

From an industrial perspective, N-(2,4-Dichloro-5-methoxyphenyl)acetamide is synthesized via controlled acylation reactions under mild conditions to ensure high yield and purity. Manufacturers emphasize process scalability and waste reduction, responding to market trends favoring eco-friendly synthesis. Regulatory compliance with REACH and FDA guidelines remains a critical discussion point among suppliers and end-users.

Emerging studies explore its derivatives for neurological applications, particularly in modulating neurotransmitter receptors. This intersects with popular searches on neuroprotective compounds and cognitive enhancers. Additionally, its photostability makes it a subject of interest in UV-absorbing materials research, catering to inquiries about light-stable additives in specialty coatings.

In conclusion, 65182-98-1 represents a versatile building block bridging multiple disciplines. Its evolving applications underscore the importance of cross-disciplinary collaboration in modern chemistry, while its nomenclature variations (2,4-dichloro-5-methoxyacetanilide) highlight the need for standardized chemical indexing in databases. Future research directions may focus on its biodegradability and synergistic effects in combinatorial therapies.